Cas no 2235403-35-5 ((cyclohexanecarbonyloxy)(2,4,6-trimethylphenyl)-lambda3-iodanyl cyclohexanecarboxylate)

• Product Name: (cyclohexanecarbonyloxy)(2,4,6-trimethylphenyl)-lambda3-iodanyl cyclohexanecarboxylate
• CAS No: 2235403-35-5
• MF: C₂₃H₃₃IO₄
• MW: 500.4101998806
• MDL: MFCD34550691
• CID: 5683386
• PubChem ID: 165944170
• Update Time: 2023-11-27

(cyclohexanecarbonyloxy)(2,4,6-trimethylphenyl)-lambda3-iodanyl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2235403-35-5
• (cyclohexanecarbonyloxy)(2,4,6-trimethylphenyl)-lambda3-iodanyl cyclohexanecarboxylate
• EN300-26572129
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD34550691
• Inchi： 1S/C23H33IO4/c1-16-14-17(2)21(18(3)15-16)24(27-22(25)19-10-6-4-7-11-19)28-23(26)20-12-8-5-9-13-20/h14-15,19-20H,4-13H2,1-3H3
• InChI Key： YUGZTLNBDZUXAU-UHFFFAOYSA-N
• SMILES： I(C1C(C)=CC(C)=CC=1C)(OC(C1CCCCC1)=O)OC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 500.14236g/mol
• Monoisotopic Mass: 500.14236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 52.6Ų